Cas no 1311053-32-3 (4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine)

• Product Name: 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine
• CAS No: 1311053-32-3
• MF: C₁₇H₂₂Cl₂N₂O₂
• MW: 357.274782657623
• CID: 5321806
• Update Time: 2025-06-15

4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• [1-[(3,4-Dichlorophenyl)methyl]-4-piperidinyl]-4-morpholinylmethanone
• 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine

• Inchi： 1S/C17H22Cl2N2O2/c18-15-2-1-13(11-16(15)19)12-20-5-3-14(4-6-20)17(22)21-7-9-23-10-8-21/h1-2,11,14H,3-10,12H2
• InChI Key： UYYOHXZRBLJESF-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2=CC=C(Cl)C(Cl)=C2)CC1)(N1CCOCC1)=O

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.8±45.0 °C(Predicted)
• pka: 7.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine

Professional Introduction to Compound with CAS No. 1311053-32-3 and Product Name: 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine

The compound with the CAS number 1311053-32-3 and the product name 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the treatment of neurological and cardiovascular disorders. The structural framework of this compound incorporates key pharmacophoric elements that contribute to its unique biological activity and pharmacokinetic properties.

At the core of this compound's structure lies a piperidine ring, which is a common motif in many bioactive molecules. Piperidine derivatives are known for their ability to interact with various biological targets, making them valuable in the design of drugs targeting central nervous system (CNS) disorders, such as depression, anxiety, and epilepsy. The presence of a methyl group attached to the piperidine ring further enhances its binding affinity to specific receptors, thereby modulating neuronal activity.

The morpholine moiety in the compound's name, 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine, adds another layer of complexity and functionality. Morpholine derivatives are often employed in medicinal chemistry due to their ability to stabilize molecular structures and improve solubility. The 3,4-dichlorophenyl group serves as a key pharmacophore, contributing to the compound's interactions with biological targets. This group is particularly interesting because it can engage in multiple binding modes with receptors, enhancing the compound's overall efficacy.

Recent research has highlighted the potential of this class of compounds in treating neurological disorders. Studies have demonstrated that molecules similar to 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine can modulate neurotransmitter release and receptor activity, leading to therapeutic effects. For instance, research has shown that such compounds can interact with serotonin receptors (5-HT receptors), which are implicated in mood regulation and cognitive function. The dichlorophenyl group is particularly crucial in these interactions, as it provides the necessary hydrophobicity and electronic properties for effective binding.

In addition to their applications in CNS disorders, compounds like 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine have shown promise in the treatment of cardiovascular diseases. The piperidine ring and morpholine moiety contribute to anti-inflammatory and vasodilatory effects, which are beneficial in managing conditions such as hypertension and atherosclerosis. The dichlorophenyl group also plays a role in these effects by influencing the compound's interaction with vascular receptors.

The synthesis of 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the piperidine ring followed by functionalization with the morpholine group and the introduction of the 3,4-dichlorophenyl moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore new analogs with enhanced pharmacological properties. For example, replacing the dichlorophenyl group with other aromatic rings or substituents could alter its binding affinity and selectivity for different biological targets. Such modifications are crucial for optimizing drug candidates for clinical use.

Current research efforts are focused on understanding the mechanisms by which compounds like 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine exert their therapeutic effects. Preclinical studies have provided valuable insights into their pharmacodynamics and pharmacokinetics. These studies have revealed that such compounds exhibit rapid absorption and moderate bioavailability, making them suitable for oral administration. Additionally, their metabolic stability has been assessed to ensure they remain active within the body for an adequate duration.

The development of novel pharmaceuticals is an iterative process that relies on both computational modeling and experimental validation. Computational methods, such as molecular docking simulations, have been used to predict how 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine interacts with biological targets at an atomic level. These simulations help guide synthetic efforts by identifying key interactions between the compound and its intended receptors.

In conclusion,1311053-32-3and its derivative 4-{1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbonyl}morpholine represent significant advancements in pharmaceutical chemistry with broad applications in treating neurological and cardiovascular disorders. The unique structural features of these compounds contribute to their biological activity and pharmacokinetic properties,making them promising candidates for further development. Continued research efforts will likely uncover new therapeutic applications for this class of molecules,enhancing our ability to treat complex diseases effectively.